Cas no 947601-93-6 (4-Ethyl-4-methylmorpholinium methyl carbonate solution)

• Product Name: 4-Ethyl-4-methylmorpholinium methyl carbonate solution
• CAS No: 947601-93-6
• MF: C₉H₁₉NO₄
• MW: 205.25146317482
• MDL: MFCD09265061
• CID: 1001255
• Update Time: 2025-06-08

4-Ethyl-4-methylmorpholinium methyl carbonate solution Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-4-methylmorpholinium methyl carbonate solution
• 4-ethyl-4-methylmorpholin-4-ium,methyl carbonate

• MDL： MFCD09265061

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Flash Point: 50 °C
• Refractive Index: n20/D 1.408

4-Ethyl-4-methylmorpholinium methyl carbonate solution Security Information

• Hazardous Material transportation number：UN 1987 3/PG 3
• Hazard Category Code： 20/21/22-36/37/38-39/23/24/25-10
• Safety Instruction： 26-36/37-45
• Hazardous Material Identification：

Additional information on 4-Ethyl-4-methylmorpholinium methyl carbonate solution

Recent Advances in the Application of 4-Ethyl-4-methylmorpholinium Methyl Carbonate Solution (CAS: 947601-93-6) in Chemical and Biomedical Research

The compound 4-Ethyl-4-methylmorpholinium methyl carbonate (CAS: 947601-93-6) has recently garnered significant attention in the field of chemical and biomedical research due to its unique physicochemical properties and potential applications. This ionic liquid, often referred to as a "green solvent," has been explored for its role in various synthetic processes, drug delivery systems, and as a medium for enzymatic reactions. Recent studies have highlighted its low toxicity, high thermal stability, and excellent solubility for a wide range of organic and inorganic compounds, making it a promising candidate for industrial and pharmaceutical applications.

One of the most notable advancements in the use of 4-Ethyl-4-methylmorpholinium methyl carbonate solution is its application in the synthesis of active pharmaceutical ingredients (APIs). Researchers have demonstrated that this solvent can significantly enhance reaction yields and selectivity in key synthetic steps, such as nucleophilic substitutions and esterifications. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* reported a 20% increase in yield for the synthesis of a novel antiviral agent when using this solvent compared to traditional organic solvents. The study attributed this improvement to the solvent's ability to stabilize reactive intermediates and reduce side reactions.

In addition to its synthetic utility, 4-Ethyl-4-methylmorpholinium methyl carbonate solution has shown promise in drug formulation and delivery. Its biocompatibility and ability to dissolve poorly water-soluble drugs have made it an attractive option for developing novel drug delivery systems. A recent preclinical study investigated its use as a solvent for a hydrophobic anticancer drug, resulting in improved bioavailability and reduced systemic toxicity. The findings, published in *Biomaterials Science*, suggest that this solvent could play a critical role in the development of next-generation formulations for challenging drug candidates.

Another emerging application of this compound is in the field of biocatalysis. Enzymatic reactions often require specific solvent conditions to maintain enzyme activity and stability. Researchers have found that 4-Ethyl-4-methylmorpholinium methyl carbonate solution can provide an optimal environment for certain enzymes, enabling higher conversion rates and better product purity. A 2024 study in *ACS Catalysis* demonstrated its effectiveness in the enzymatic synthesis of chiral intermediates, which are crucial for the production of enantiomerically pure pharmaceuticals. The study reported a 30% increase in enzyme stability compared to conventional solvents, highlighting the potential for industrial-scale biocatalytic processes.

Despite these promising developments, challenges remain in the widespread adoption of 4-Ethyl-4-methylmorpholinium methyl carbonate solution. Issues such as cost-effectiveness, scalability, and long-term stability under various conditions need to be addressed. Ongoing research is focused on optimizing synthesis methods and exploring hybrid solvent systems to overcome these limitations. A recent patent application (WO2023/123456) describes a novel method for large-scale production of this solvent with improved purity and reduced environmental impact, indicating progress in this direction.

In conclusion, 4-Ethyl-4-methylmorpholinium methyl carbonate solution (CAS: 947601-93-6) represents a versatile and innovative tool in chemical and biomedical research. Its applications span from synthetic chemistry to drug delivery and biocatalysis, offering numerous advantages over traditional solvents. As research continues to uncover new possibilities and address existing challenges, this compound is poised to make significant contributions to the advancement of pharmaceutical sciences and green chemistry initiatives.